(5-Methoxy-4-methylpyridin-2-yl)methanol
Cat. No. B8566697
M. Wt: 153.18 g/mol
InChI Key: JPHSBJFQXSBWHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[C:1](=[O:2])([CH3:3])[O:4][CH2:5][c:6]1[n:7][cH:8][c:9]([O:13][CH3:14])[c:10]([CH3:12])[cH:11]1.[CH3:17][OH:18].[Na+:16].[OH-:15]>>[OH:4][CH2:5][c:6]1[n:7][cH:8][c:9]([O:13][CH3:14])[c:10]([CH3:12])[cH:11]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cnc(COC(C)=O)cc1C
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1cnc(CO)cc1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
